Cas no 74683-19-5 (3-(7-Methoxybenzo[d][1,3]dioxol-5-yl)acrylaldehyde)

3-(7-Methoxybenzo[d][1,3]dioxol-5-yl)acrylaldehyde Properties

Names and Identifiers

• 3-(7-Methoxybenzo[d][1,3]dioxol-5-yl)acrylaldehyde
• 3-(7-Methoxy-1,3-benzodioxol-5-yl)-2-propenal
• (2E)-3-(7-Methoxy-1,3-benzodioxol-5-yl)acrylaldehyde
• 3-METHOXY-4,5-METHYLENEDIOXYCINNAMAL DEHYDE
• 3-Methoxy-4-5-methylenedioxycinnamaldehyde
• 1-Propargyl-2-carbamoyl glycerol 3-tert-butyl ether
• 1-Propargyloxy-3-tert.-butoxy-2-carbamoyloxy-propan
• 3-Methoxy-4,5-methylenedioxycinnamaldehyde
• CHEBI:174027
• (E)-3-(7-methoxy-1,3-benzodioxol-5-yl)prop-2-enal
• AKOS022184815
• 74683-19-5
• 54976-67-9
• (2E)-3-(7-Methoxy-1,3-benzodioxol-5-yl)-2-propenal
• SCHEMBL7199637
• (2E)-3-(7-methoxy-2H-1,3-benzodioxol-5-yl)prop-2-enal
• 2-Propenal,3-(7-methoxy-1,3-benzodioxol-5-yl)-, (E)-
• DTXSID001228770
• FS-9008
• 2-Propenal, 3-(7-methoxy-1,3-benzodioxol-5-yl)-
• [ "" ]
• +Expand

• InChIKey： IQMBSQBMNIILBR-NSCUHMNNSA-N
• Inchi： InChI=1S/C11H10O4/c1-13-9-5-8(3-2-4-12)6-10-11(9)15-7-14-10/h2-6H,7H2,1H3/b3-2+
• SMILES： COc1cc(cc2c1OCO2)/C=C/C=O

Computed Properties

• Exact Mass: 206.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 206.05790880g/mol
• Heavy Atom Count: 15
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• LogP: 1.63600
• PSA: 44.76000
• Boiling Point: 359.4±37.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 161.8±26.5 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3